Cas no 1807920-14-4 (2-(3-bromophenyl)cyclopropanamine HCl)

• Product Name: 2-(3-bromophenyl)cyclopropanamine HCl
• CAS No: 1807920-14-4
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• MDL: MFCD28118779
• CID: 5086342
• PubChem ID: 56673910
• Update Time: 2026-03-02

2-(3-bromophenyl)cyclopropanamine HCl Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)cyclopropanamine HCl
• trans-2-(3-Bromophenyl)cyclopropan-1-amine hydrochloride
• (1R,2S)-2-(3-bromophenyl)cyclopropan-1-amine;hydrochloride
• Rac-(1R,2S)-2-(3-bromophenyl)cyclopropan-1-amine hydrochloride
• trans-2-(3-Bromophenyl)cyclopropan-1-amine HCl
• CHEMBL1795975
• 1314324-03-2
• rel-(1R,2S)-2-(3-bromophenyl)cyclopropan-1-aminehydrochloride
• (1R,2S)-2-(3-bromophenyl)cyclopropan-1-amine hydrochloride
• EN300-252573
• Rac-(1R,2S)-2-(3-bromophenyl)cyclopropan-1-aminehydrochloride
• AKOS026744363
• trans-2-(3-Bromophenyl)cyclopropan-1-aminehydrochloride
• SCHEMBL17766516
• EN300-189080
• (1R,2S)-2-(3-bromophenyl)cyclopropanamine hydrochloride
• F74696
• BS-48493
• 1807920-14-4
• F76779

• MDL： MFCD28118779
• Inchi： 1S/C9H10BrN.ClH/c10-7-3-1-2-6(4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H/t8-,9+;/m0./s1
• InChI Key： PDPFGIOAIWJVJE-OULXEKPRSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1C[C@H]1N.Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 2-(3-bromophenyl)cyclopropanamine HCl

Comprehensive Guide to 2-(3-bromophenyl)cyclopropanamine HCl (CAS No. 1807920-14-4): Properties, Applications, and Market Insights

2-(3-bromophenyl)cyclopropanamine HCl (CAS No. 1807920-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated cyclopropanamine derivative is known for its unique structural features, which make it valuable in various synthetic applications. Researchers and industry professionals often search for "2-(3-bromophenyl)cyclopropanamine HCl synthesis" or "CAS 1807920-14-4 applications" to understand its potential uses.

The molecular structure of 2-(3-bromophenyl)cyclopropanamine HCl combines a cyclopropylamine moiety with a 3-bromophenyl group, offering distinct reactivity patterns. This compound is particularly relevant in the development of novel pharmaceutical intermediates, as cyclopropane rings are known to enhance metabolic stability and bioavailability. Recent trends in drug discovery highlight the importance of such brominated aromatic compounds in targeting specific biological pathways.

One of the most searched questions about this compound is "What is 2-(3-bromophenyl)cyclopropanamine HCl used for?" In research settings, it serves as a key building block for small molecule inhibitors and ligands for receptor studies. The presence of the bromine atom at the meta position allows for further functionalization via cross-coupling reactions, making it versatile in medicinal chemistry applications. Additionally, its hydrochloride salt form improves solubility, which is crucial for biological testing.

The synthesis of 2-(3-bromophenyl)cyclopropanamine HCl typically involves multi-step organic transformations, starting from readily available 3-bromobenzaldehyde. Researchers often optimize routes to achieve higher yields and purity, as indicated by searches for "1807920-14-4 synthesis protocol." Recent advancements in flow chemistry and catalysis have improved the efficiency of producing such cyclopropylamine derivatives, aligning with the growing demand for sustainable chemical processes.

From a market perspective, the demand for 2-(3-bromophenyl)cyclopropanamine HCl is driven by its applications in drug discovery and material science. Pharmaceutical companies frequently explore "CAS 1807920-14-4 suppliers" to source high-quality batches for preclinical studies. The compound's role in developing CNS-targeting agents has also sparked interest, given the increasing focus on neurological disorders. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring compliance with research standards.

In conclusion, 2-(3-bromophenyl)cyclopropanamine HCl (CAS No. 1807920-14-4) represents a valuable tool in modern chemistry, bridging gaps between synthetic challenges and therapeutic innovation. Its bromophenyl and cyclopropylamine functionalities offer diverse opportunities for customization, making it a subject of ongoing research. For those investigating "cyclopropanamine derivatives in drug design" or "meta-brominated aryl compounds," this compound provides a compelling case study in molecular versatility.